![molecular formula C11H6N2O3 B12871999 4-Cyanobenzo[d]oxazole-2-acrylic acid](/img/structure/B12871999.png)
4-Cyanobenzo[d]oxazole-2-acrylic acid
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Overview
Description
4-Cyanobenzo[d]oxazole-2-acrylic acid is a heterocyclic compound that features a benzoxazole ring fused with a cyano group and an acrylic acid moiety.
Preparation Methods
The synthesis of 4-Cyanobenzo[d]oxazole-2-acrylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminophenol with cyanoacetic acid in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3) to form the benzoxazole ring . The acrylic acid moiety can be introduced through subsequent reactions involving acrylonitrile or other suitable reagents . Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for yield, purity, and cost-effectiveness .
Chemical Reactions Analysis
4-Cyanobenzo[d]oxazole-2-acrylic acid undergoes various chemical reactions, including:
Scientific Research Applications
Mechanism of Action
The mechanism of action of 4-Cyanobenzo[d]oxazole-2-acrylic acid involves its interaction with specific molecular targets, such as enzymes and receptors, leading to various biological effects. The compound’s structure allows it to bind to active sites of enzymes, inhibiting their activity or modulating their function . Additionally, the presence of the cyano and acrylic acid groups enhances its ability to form hydrogen bonds and other non-covalent interactions with biological molecules .
Comparison with Similar Compounds
4-Cyanobenzo[d]oxazole-2-acrylic acid can be compared with other benzoxazole derivatives, such as:
Benzoxazole: A simpler structure without the cyano and acrylic acid groups, primarily used as a fluorescent brightening agent.
2-Aminobenzoxazole: Contains an amino group instead of a cyano group, used in medicinal chemistry for its antimicrobial properties.
Benzoxazole-2-carboxylic acid: Similar structure but with a carboxylic acid group instead of an acrylic acid moiety, used in the synthesis of pharmaceuticals.
The unique combination of the cyano and acrylic acid groups in this compound provides distinct chemical reactivity and biological activity, making it a valuable compound for various applications .
Properties
Molecular Formula |
C11H6N2O3 |
---|---|
Molecular Weight |
214.18 g/mol |
IUPAC Name |
(E)-3-(4-cyano-1,3-benzoxazol-2-yl)prop-2-enoic acid |
InChI |
InChI=1S/C11H6N2O3/c12-6-7-2-1-3-8-11(7)13-9(16-8)4-5-10(14)15/h1-5H,(H,14,15)/b5-4+ |
InChI Key |
BEBDHYAABBZLKS-SNAWJCMRSA-N |
Isomeric SMILES |
C1=CC(=C2C(=C1)OC(=N2)/C=C/C(=O)O)C#N |
Canonical SMILES |
C1=CC(=C2C(=C1)OC(=N2)C=CC(=O)O)C#N |
Origin of Product |
United States |
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